Cas no 885280-38-6 (tert-butyl N-(3-oxocyclohexyl)carbamate)

• Product name: tert-butyl N-(3-oxocyclohexyl)carbamate
• CAS No: 885280-38-6
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• MDL: MFCD03790905
• CID: 69302
• PubChem ID: 44228975

tert-butyl N-(3-oxocyclohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

• (3-Oxo-cyclohexyl)-carbamic acid tert-butyl ester
• 3-(Boc-amino)cyclohexanone
• 3-N-Boc-aminocyclohexanone
• (3-Oxo-cyclohexyl)-carbamic acid benzyl ester
• (3-Oxocyclohexyl)carbamic Acid tert-Butyl Ester
• Carbamic acid, (3-oxocyclohexyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(3-oxocyclohexyl)carbamate
• HT774
• t-butyl 3-oxocyclohexylcarbamate
• tert-butyl3-oxocyclohexylcarbamate
• tert-Butyl (3-oxocyclohexyl)carbamate
• tert-butyl 3-oxocyclohexylcarbamate
• (S)-tert-Butyl (3-oxocyclohexyl)carbamate
• tert-butyl N-[(1R)-3-oxocyclohexyl]carbamate
• PubChem20066
• TERT-BUTYL (S)-(3-OXOCYCLOHEXYL)CARBAMATE
• 3-(Boc-amino)cyclohexan-1-one
• AMCH00011
• VGDCXKATFLOEHF
• 3-Boc-aminocyclohexanone
• 1,1-Dimethylethyl N-(3-oxocyclohexyl)carbamate (ACI)
• Carbamic acid, (3-oxocyclohexyl)-, 1,1-dimethylethyl ester (9CI)
• 3-(((tert-Butoxy)carbonyl)amino)cyclohexanone

• MDL： MFCD03790905
• Inchi： 1S/C11H19NO3/c1-11(2,3)15-10(14)12-8-5-4-6-9(13)7-8/h8H,4-7H2,1-3H3,(H,12,14)
• InChI Key： VGDCXKATFLOEHF-UHFFFAOYSA-N
• SMILES： O(C(NC1CC(CCC1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 213.136493g/mol
• Surface Charge: 0
• XLogP3: 1.2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 213.136493g/mol
• Monoisotopic Mass: 213.136493g/mol
• Topological Polar Surface Area: 55.4Ų
• Heavy Atom Count: 15
• Complexity: 255
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 6
• Surface Charge: 0

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: 84-87°C
• Boiling Point: 335.9℃ at 760 mmHg
• PSA: 55.40000
• LogP: 2.41370

tert-butyl N-(3-oxocyclohexyl)carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

tert-butyl N-(3-oxocyclohexyl)carbamate Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%